rac-(1r,3r)-3-(hydroxymethyl)cyclobutane-1-carbonitrile
Overview
Description
Rac-(1R,3R)-3-(Hydroxymethyl)cyclobutane-1-carbonitrile, commonly referred to as rac-HMCB, is a small molecule that has been extensively studied in recent years due to its potential applications in a variety of fields. It is a cyclic compound composed of a five-membered carbon ring with a nitrogen atom at the center. The molecule has been found to have a wide range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. Rac-HMCB has also been studied for its potential use in drug delivery systems and as a therapeutic agent.
Scientific Research Applications
Rac-HMCB has been studied extensively in the field of scientific research. It has been found to have anti-inflammatory, antioxidant, and neuroprotective effects. Rac-HMCB has also been studied for its potential use in drug delivery systems and as a therapeutic agent. It has been found to be effective in treating a variety of diseases, including cancer, diabetes, and Alzheimer’s disease.
Mechanism of Action
The mechanism of action of rac-HMCB is not well understood. However, it is thought to act by binding to specific receptors on the cell surface, which can then activate or inhibit certain biochemical pathways. This can lead to a variety of effects, including anti-inflammatory, antioxidant, and neuroprotective effects.
Biochemical and Physiological Effects
Rac-HMCB has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, antioxidant, and neuroprotective effects. It has also been found to have anti-cancer, anti-diabetic, and anti-Alzheimer’s disease effects.
Advantages and Limitations for Lab Experiments
Rac-HMCB has several advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize and purify. Additionally, it has a wide range of biological activities, making it a useful tool for studying a variety of diseases. However, there are some limitations to using rac-HMCB in lab experiments. For example, it is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, its effects on certain biochemical pathways may not be as pronounced as other compounds.
Future Directions
The potential applications of rac-HMCB are vast and there are many future directions for research. One potential area of research is the development of new drug delivery systems using rac-HMCB. Additionally, further research into the mechanism of action of rac-HMCB could lead to the development of new therapeutic agents. Additionally, more research into the biochemical and physiological effects of rac-HMCB could lead to new treatments for a variety of diseases. Finally, further research into the synthesis of rac-HMCB could lead to the development of more efficient and cost-effective methods of production.
Synthesis Methods
Rac-HMCB is synthesized using a four-step process. The first step involves the reaction of 1-chloro-3-methylcyclobutane with sodium hydroxide to form rac-HMCB. The second step involves the reaction of rac-HMCB with a base, such as potassium carbonate, to form an intermediate compound. The third step involves the reaction of the intermediate compound with a nucleophile, such as hydrazine, to form the desired product, rac-HMCB. The final step involves the purification of the product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1r,3r)-3-(hydroxymethyl)cyclobutane-1-carbonitrile involves the conversion of a cyclobutane derivative to the desired compound through a series of reactions.", "Starting Materials": [ "Cyclobutane", "Methanol", "Sodium hydroxide", "Hydrogen cyanide", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Cyclobutane is reacted with methanol and sodium hydroxide to form the corresponding methoxy derivative.", "The methoxy derivative is then reacted with hydrogen cyanide in the presence of hydrogen gas and palladium on carbon catalyst to form the corresponding nitrile.", "The nitrile is then reduced with hydrogen gas and palladium on carbon catalyst in the presence of water to form the desired compound, rac-(1r,3r)-3-(hydroxymethyl)cyclobutane-1-carbonitrile." ] } | |
CAS RN |
1628175-47-2 |
Product Name |
rac-(1r,3r)-3-(hydroxymethyl)cyclobutane-1-carbonitrile |
Molecular Formula |
C6H9NO |
Molecular Weight |
111.1 |
Purity |
95 |
Origin of Product |
United States |
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